Cas no 111946-69-1 (4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester)
![4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/111946-69-1x500.png)
111946-69-1 structure
Product name:4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
- 4-Thiazolecarboxylicacid,2-(1-hydroxyethyl)-,ethylester,(S)-(9CI)
- (S)-1-Boc-3-piperidine acetate ethyl ester
- ethyl (S)-(1-tert-butoxycarbonylpiperidin-3-yl)acetate
- Ethyl (S)-2-(1-hydroxyethyl)-thiazole-4-carboxylate
- PubChem11418
- SureCN792648
- 111946-69-1
- (S)-ethyl 2-(1-hydroxyethyl)thiazole-4-carboxylate
- 4-thiazolecarboxylic acid,2-(1-hydroxyethyl)-,ethyl ester,(s)-
- ethyl 2-[(1S)-1-hydroxyethyl]-1,3-thiazole-4-carboxylate
-
- Inchi: InChI=1S/C8H11NO3S/c1-3-12-8(11)6-4-13-7(9-6)5(2)10/h4-5,10H,3H2,1-2H3/t5-/m0/s1
- InChI Key: YGMYQJINQIYLLW-YFKPBYRVSA-N
- SMILES: CCOC(C1=CSC([C@@H](O)C)=N1)=O
Computed Properties
- Exact Mass: 201.04600
- Monoisotopic Mass: 201.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 87.66000
- LogP: 1.37310
4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester Related Literature
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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